6-(3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-[3a-[(5-methylpyrimidin-2-yl)oxymethyl]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carbonyl]-2-methylpyridazin-3-one
• InChI: InChI=1S/C19H23N5O3/c1-13-8-20-18(21-9-13)27-12-19-7-3-4-14(19)10-24(11-19)17(26)15-5-6-16(25)23(2)22-15/h5-6,8-9,14H,3-4,7,10-12H2,1-2H3
• InChI Key: QRPQPMORYKARHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC23CCCC2CN(C3)C(=O)C4=NN(C(=O)C=C4)C
• Molecular Formula: C19H23N5O3
• Molecular Weight: 369.4 g/mol
• CAS No.: 2640892-62-0

Description

The compound 6-(3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one features a hybrid structure combining a bicyclic octahydrocyclopenta[c]pyrrole core with a 2,3-dihydropyridazin-3-one moiety. The dihydropyridazinone ring introduces partial saturation, which may improve metabolic stability compared to fully unsaturated pyridazinones . The 5-methylpyrimidin-2-yloxy methyl substituent likely contributes to hydrogen-bonding interactions or pharmacokinetic properties.

Comparison with Similar Compounds

The compound is compared to structurally and functionally related heterocyclic derivatives, focusing on core scaffolds, substituents, synthesis, and bioactivity.

Key Observations:

Core Heterocycles: The target compound’s dihydropyridazinone distinguishes it from fully unsaturated pyridazinones (e.g., 3a-3h) and fused systems like thiazolo-pyrimidines . Partial saturation may reduce reactivity and enhance stability. Compared to octahydrocyclopenta[c]pyrrole-pyrimidine hybrids (e.g., 42), the target replaces the pyrimidine-carboxylic acid with a dihydropyridazinone-carbonyl linkage, altering polarity and hydrogen-bonding capacity .

Synthesis: Pyridazin-3(2H)-ones (e.g., 3a-3h) are synthesized via straightforward alkylation, whereas the target likely requires multi-step coupling of the bicyclic amine with a preformed dihydropyridazinone carbonyl chloride . Thiazolo-pyrimidines (e.g., 11a) form via cyclocondensation, contrasting with the target’s modular assembly .

Bioactivity: The RBP4 antagonism of compound 42 suggests the target’s bicyclic core may share similar target affinity, though the dihydropyridazinone moiety could modulate potency or selectivity . No ferroptosis-inducing activity (as in ) is reported for structurally related compounds.

Pharmacokinetic and Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name/ID	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (mg/mL)	Key Functional Groups
Target Compound	~450	2.5	<0.1 (aqueous)	Ether, carbonyl, pyrimidine
11a	386	3.8	<0.05	Cyano, thiazole, furan
42	~500	3.2	<0.1	Carboxylic acid, trifluoromethyl
2c	550	4.1	<0.01	Bromophenyl, cyano, esters

• The target’s ether and carbonyl groups may enhance solubility compared to highly lipophilic compounds like 2c .
• The absence of ionizable groups (e.g., carboxylic acid in 42) could limit aqueous solubility but improve membrane permeability .